4-Bromo-3-(difluoromethyl)-1,5-dimethyl-1H-pyrazole

Specification

• CAS No.: 1946812-18-5
• Molecular Formula: C6H7BrF2N2
• Molecular Weight: 225.037
• IUPAC Name: 4-bromo-3-(difluoromethyl)-1,5-dimethylpyrazole
• Standard InChI: InChI=1S/C6H7BrF2N2/c1-3-4(7)5(6(8)9)10-11(3)2/h6H,1-2H3
• Standard InChI Key: CJIMREIMAYIRMX-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C)C(F)F)Br

Introduction

4-Bromo-3-(difluoromethyl)-1,5-dimethyl-1H-pyrazole is a synthetic organic compound belonging to the pyrazole family. It is characterized by its chemical formula C6H7BrF2N2 and CAS number 1946812-18-5. This compound is of interest in various fields of research, including chemical synthesis and pharmaceutical development, due to its unique structural features and potential applications.

Synthesis and Preparation

The synthesis of 4-Bromo-3-(difluoromethyl)-1,5-dimethyl-1H-pyrazole typically involves multi-step organic reactions. While specific synthesis protocols for this compound are not widely detailed in the available literature, it generally involves the formation of the pyrazole ring followed by the introduction of the bromo and difluoromethyl groups. Common methods for synthesizing pyrazole derivatives include condensation reactions between hydrazines and 1,3-dicarbonyl compounds.

Safety and Handling

This compound is classified as hazardous, with specific safety precautions required for handling. It is harmful if swallowed (H302), causes skin irritation (H315), and eye irritation (H319), and may cause respiratory irritation (H335). Proper protective equipment, including gloves and safety glasses, should be worn when handling this compound.

Safety Information Table

Hazard Statement	Precautionary Statement
H302: Harmful if swallowed	P301+P312: If swallowed, call a poison center or doctor/physician if you feel unwell.
H315: Causes skin irritation	P264: Wash thoroughly after handling.
H319: Causes serious eye irritation	P305+P351+P338: If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
H335: May cause respiratory irritation	P304+P340: If inhaled: Remove person to fresh air and keep comfortable for breathing.

Applications and Research

While specific applications of 4-Bromo-3-(difluoromethyl)-1,5-dimethyl-1H-pyrazole are not extensively documented, compounds within the pyrazole family are often explored for their potential biological activities, including antimicrobial and anticancer properties. The unique difluoromethyl group may contribute to enhanced bioavailability or specific interactions with biological targets, making it a candidate for further investigation in pharmaceutical research.